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Cat. No.: B12431118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amoxapine is a dibenzoxazepine tricyclic antidepressant used in the treatment of depression. It

is metabolized in the liver to form two primary active metabolites: 8-hydroxyamoxapine and 7-

hydroxyamoxapine.[1][2][3] Accurate quantification of amoxapine and its metabolites in

biological matrices such as plasma and serum is crucial for pharmacokinetic studies,

therapeutic drug monitoring, and clinical trials. Solid phase extraction (SPE) is a widely used

technique for the sample cleanup and concentration of these analytes prior to analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). This application note provides a

detailed protocol for the extraction of amoxapine and its metabolites from human plasma using

mixed-mode cation exchange SPE.

Principle of the Method
This protocol utilizes a mixed-mode solid phase extraction (SPE) cartridge that combines

reversed-phase and strong cation exchange retention mechanisms. Amoxapine and its

hydroxylated metabolites are basic compounds that are protonated at an acidic pH. In the

sample loading step, the protonated analytes are retained on the sorbent by both hydrophobic

interactions and strong cation exchange. Interferences can be washed away with organic

solvents. The final elution is achieved using a basic organic solvent, which neutralizes the

charge on the analytes, disrupting the ion exchange retention and allowing for their elution.

This method provides a clean extract and high recovery of the target analytes. A validated LC-
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MS/MS method for the analysis of amoxapine and its hydroxylated metabolites in human

plasma utilized cation-exchange solid-phase extraction.[1]

Experimental Protocols
Required Materials

SPE Cartridges: Mixed-mode strong cation exchange (e.g., Discovery DSC-MCAX, Oasis

MCX)

Human Plasma: K2EDTA plasma is recommended[1]

Reagents:

Methanol (HPLC grade)

Ammonium acetate

Ammonium hydroxide

Formic acid or Acetic acid

Water (HPLC grade)

Equipment:

SPE vacuum manifold

Nitrogen evaporator

Centrifuge

Vortex mixer

Analytical balance

pH meter

LC-MS/MS system
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Sample Pretreatment
Thaw frozen human plasma samples at room temperature.

Vortex the samples to ensure homogeneity.

Centrifuge the plasma samples to pellet any precipitated proteins.

Pipette 1.0 mL of the plasma supernatant into a clean tube.

Add 1.0 mL of 50 mM ammonium acetate buffer (pH 6.0) to the plasma sample.

Vortex the mixture thoroughly.

Solid Phase Extraction Protocol
A generic protocol for mixed-mode SPE for non-polar basic compounds is as follows:

Conditioning:

Pass 1 mL of methanol through the SPE cartridge.

Equilibration:

Pass 1 mL of 50 mM ammonium acetate (pH 6.0) through the cartridge. Do not allow the

sorbent to dry.

Sample Loading:

Load the pretreated plasma sample onto the SPE cartridge at a flow rate of approximately

1 mL/min.

Washing:

Wash the cartridge with 1 mL of 50 mM ammonium acetate (pH 6.0).

Wash the cartridge with 1 mL of 1 M acetic acid.

Wash the cartridge with 1 mL of methanol to remove hydrophobic interferences.
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Elution:

Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol into a clean

collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Data Presentation
The following table summarizes the quantitative data from a validated cation-exchange SPE

and LC-MS/MS method for the analysis of amoxapine and its hydroxylated metabolites in

human plasma.[1]

Parameter Amoxapine
7-
Hydroxyamoxapine

8-
Hydroxyamoxapine

Linear Range (ng/mL) 0.0500 - 50.0 0.0500 - 50.0 0.0500 - 50.0

Accuracy (%) ±13 ±13 ±13

Intra-assay Precision

(%RSD)
<15 <15 <15

Inter-assay Precision

(%RSD)
<10 <10 <10

Extraction Recovery

(%)
60 - 84 60 - 84 60 - 84*

*Extraction recoveries for a comparable cation exchange SPE method for related analytes.

Visualizations
Experimental Workflow Diagram```dot
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Caption: Analyte Retention and Elution Mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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